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Compound of Interest

Compound Name: Diphenylacetic anhydride

Cat. No.: B154452

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for diphenylacetic
anhydride, a compound utilized in various chemical syntheses. Due to limited direct data on
diphenylacetic anhydride, this document synthesizes information from safety data sheets for
the closely related compound, diphenylacetic acid, and general safety protocols for chemical
anhydrides. Anhydrides are generally more reactive than their corresponding carboxylic acids,
particularly towards moisture, and precautions should be adapted accordingly.

Hazard Identification and Classification

Diphenylacetic anhydride is a derivative of diphenylacetic acid and should be handled as a
hazardous substance. Based on data for the acid, the anhydride is expected to be harmful if

swallowed and cause serious eye irritation.[1][2] It may also cause skin and respiratory tract

irritation.[3]

GHS Hazard Statements:

e H302: Harmful if swallowed.[1]

e H319: Causes serious eye irritation.[1][2]

e H412: Harmful to aquatic life with long lasting effects.[1][2]

Precautionary Statements:
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P264: Wash skin thoroughly after handling.[1][4]

P273: Avoid release to the environment.[1][2]

Quantitative Safety Data

P270: Do not eat, drink or smoke when using this product.[1][2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][4][5]

The following table summarizes key quantitative data, primarily based on the properties of

diphenylacetic acid as a proxy.

Property Value Source Citation
Acute Oral Toxicity (LD50) 5,540 mg/kg (Rat) [61[7]
3,200 mg/kg (Mouse) [7]

_ . 147 - 149 °C/ 297 - 300 °F (for
Melting Point/Range

[1]

acid)
Vapor Pressure 9.63E-06 mm Hg (for acid) [8]
Molecular Formula C28H2203 9]
Molecular Weight 406.48 g/mol 9]

Safe Handling and Experimental Protocols

3.1. Engineering Controls

o Work should be conducted in a well-ventilated area, preferably within a chemical fume hood

to minimize inhalation of dust or vapors.[4][10]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4][5][10]

3.2. Personal Protective Equipment (PPE)
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Eye Protection: Chemical safety goggles or a face shield (US: NIOSH/MSHA; EU: EN 166)
are mandatory to prevent eye contact.[4][5][11]

Hand Protection: Wear appropriate chemical-resistant gloves. Inspect gloves for integrity
before each use and use proper removal techniques to avoid skin contamination.[4][10][12]

Skin and Body Protection: A flame-retardant lab coat and appropriate protective clothing
should be worn to prevent skin exposure.[4][12][13] Contaminated clothing must be removed
immediately and washed before reuse.[4][5]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH/MSHA or European
Standard EN 149 approved respirator with an appropriate particulate filter.[10][13]

3.3. General Handling Protocol

Preparation: Before handling, review the Safety Data Sheet (SDS) and this guide. Ensure all
necessary PPE is available and in good condition.

Dispensing: Avoid generating dust. Use spark-proof tools and handle in a fume hood.[14]
Keep the container tightly closed when not in use.[3][4][11]

Procedure: Avoid contact with skin, eyes, and clothing.[5][11] Do not breathe dust or vapors.
[13]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[4][5] Do not
eat, drink, or smoke in the work area.[1][2] Clean the work area and decontaminate any
surfaces.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place away from
incompatible materials such as strong oxidizing agents and moisture.[3][11]

Emergency Procedures

4.1. First Aid Measures

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a POISON
CENTER or doctor.[1][2][3] If the victim is conscious, give two glasses of water.[1]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11489~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:06:26~~Diphenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC117151000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164950500&productDescription=DIPHENIC+ANHYDRIDE%2C+98%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11489~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:06:26~~Diphenylacetic%20acid~~
https://pim-resources.coleparmer.com/sds/12809.pdf
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/acetic%20anhydride_SOP.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11489~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:06:26~~Diphenylacetic%20acid~~
http://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/acetic%20anhydride_SOP.pdf
https://www.fishersci.com/store/msds?partNumber=AC130290250&productDescription=PHENYLACETIC+ACID+HYDRAZ+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11489~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:06:26~~Diphenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC117151000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/12809.pdf
https://www.fishersci.com/store/msds?partNumber=AC130290250&productDescription=PHENYLACETIC+ACID+HYDRAZ+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.ineos.com/globalassets/ineos-group/businesses/ineos-acetyls/acetyls-america-documents/safety-data-sheet-acetic-anhydride.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0153782_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11489~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:06:26~~Diphenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC164950500&productDescription=DIPHENIC+ANHYDRIDE%2C+98%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC117151000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC164950500&productDescription=DIPHENIC+ANHYDRIDE%2C+98%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC130290250&productDescription=PHENYLACETIC+ACID+HYDRAZ+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11489~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:06:26~~Diphenylacetic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC117151000&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/d204307
http://cdn.chemservice.com/product/msdsnew/External/English/N-11799%20English%20SDS%20US.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0153782_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC164950500&productDescription=DIPHENIC+ANHYDRIDE%2C+98%25+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/d204307
http://cdn.chemservice.com/product/msdsnew/External/English/N-11799%20English%20SDS%20US.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0153782_EN.htm
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/d204307
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[3][4][12]

 In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse skin with
plenty of soap and water for at least 15 minutes.[3][4][12]

e In Case of Eye Contact: Immediately rinse cautiously with plenty of water for at least 15
minutes, also under the eyelids.[4][5] Remove contact lenses if present and easy to do.
Continue rinsing and call an ophthalmologist.[1]

4.2. Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[5][13]

o Specific Hazards: The material is combustible.[1] Thermal decomposition can release
irritating gases and vapors, including carbon monoxide and carbon dioxide.[5][11] Forms
explosive mixtures with air on intense heating.[1]

o Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand mode.[5]
[11][13]

4.3. Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.[11]
Avoid dust formation and contact with the substance.[6] Wear the appropriate level of PPE
as described in Section 3.2.

o Environmental Precautions: Prevent the product from entering drains, surface water, or the
ground water system.[1]

o Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,
and place it into a suitable, labeled container for disposal.[5][11]

Disposal Considerations
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Dispose of diphenylacetic anhydride and its containers in accordance with all local, regional,
and national regulations.[1][2] Do not mix with other waste.[1] Leave the chemical in its original

container for disposal.[1]

Workflow and Pathway Visualizations

The following diagrams illustrate key procedural workflows for ensuring safety when handling
diphenylacetic anhydride.

Safe Handling Workflow for Diphenylacetic Anhydride
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Caption: Workflow for the safe handling of diphenylacetic anhydride.

Emergency Response Logic: Personal Exposure
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Caption: Decision pathway for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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